Cas no 62529-17-3 (Thiocyanic acid, [(4-amino-3-nitrophenyl)thio]methyl ester)

Thiocyanic acid, [(4-amino-3-nitrophenyl)thio]methyl ester structure
62529-17-3 structure
Product Name:Thiocyanic acid, [(4-amino-3-nitrophenyl)thio]methyl ester
CAS No:62529-17-3
MF:C8H7N3O2S2
MW:241.290078401566
CID:441447
PubChem ID:71385491
Update Time:2025-04-19

Thiocyanic acid, [(4-amino-3-nitrophenyl)thio]methyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, [(4-amino-3-nitrophenyl)thio]methyl ester
    • (4-amino-3-nitrophenyl)sulfanylmethyl thiocyanate
    • [(4-Amino-3-nitrophenyl)sulfanyl]methyl thiocyanate
    • 62529-17-3
    • DTXSID70807720
    • Inchi: 1S/C8H7N3O2S2/c9-4-14-5-15-6-1-2-7(10)8(3-6)11(12)13/h1-3H,5,10H2
    • InChI Key: SWBXSGRZXIZLRX-UHFFFAOYSA-N
    • SMILES: S(CSC#N)C1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 240.99811
  • Monoisotopic Mass: 240.99796882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • PSA: 92.95
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